Cas no 61772-94-9 (2H-Pyrrole, 5-ethyl-3,4-dihydro-2-pentyl-)

• Product Name: 2H-Pyrrole, 5-ethyl-3,4-dihydro-2-pentyl-
• CAS No: 61772-94-9
• MF: C₁₁H₂₁N
• MW: 167.29114317894
• CID: 466670
• PubChem ID: 13944017
• Update Time: 2025-04-19

2H-Pyrrole, 5-ethyl-3,4-dihydro-2-pentyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrole, 5-ethyl-3,4-dihydro-2-pentyl-
• 5-ethyl-2-pentyl-3,4-dihydro-2H-pyrrole
• 61772-94-9
• DTXSID10552984

• Inchi： 1S/C11H21N/c1-3-5-6-7-11-9-8-10(4-2)12-11/h11H,3-9H2,1-2H3
• InChI Key： FZGBJWVCNYPHSQ-UHFFFAOYSA-N
• SMILES： N1=C(CC)CCC1CCCCC

Computed Properties

• Exact Mass: 167.16753
• Monoisotopic Mass: 167.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• PSA: 12.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Pyrrolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines